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Compound of Interest

Compound Name: (Rac)-Nebivolol-d2,15N

Cat. No.: B12376808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides in-depth recommendations for the proper storage and handling of

(Rac)-Nebivolol-d2,15N, an isotopically labeled form of Nebivolol, a selective beta-1

adrenergic receptor antagonist. Adherence to these guidelines is crucial for maintaining the

compound's integrity, ensuring experimental accuracy, and promoting laboratory safety.

Compound Specifications
Parameter Value

Chemical Name
(Rac)-α,α'-[iminobis(methylene)]bis[6-fluoro-3,4-

dihydro-2H-1-benzopyran-2-methanol-d2,15N]

Molecular Formula C₂₂H₂₃D₂F₂¹⁵NO₄

Appearance Solid

Purity Typically ≥98%

Storage Recommendations
Proper storage is essential to prevent degradation and maintain the isotopic enrichment of

(Rac)-Nebivolol-d2,15N. The following conditions are recommended based on data for

structurally similar compounds.
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Condition Recommendation Rationale

Temperature Store at -20°C.

Minimizes chemical

degradation and preserves

long-term stability.

Humidity Store in a dry environment.

Protects against hydrolysis and

moisture-induced degradation.

Use of a desiccator is

recommended.

Light Exposure Protect from light.

Prevents photolytic

degradation. Store in an

opaque or amber vial.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Reduces the risk of oxidation.

Handling Procedures
Due to the potent pharmacological activity of Nebivolol, appropriate personal protective

equipment (PPE) and handling practices are mandatory.

3.1. Personal Protective Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles should be worn at all times.

Lab Coat: A standard laboratory coat is necessary to protect from accidental spills.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.

3.2. General Handling

Handle the compound in a well-ventilated area, preferably within a fume hood.
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Avoid direct contact with skin, eyes, and clothing.

Minimize the generation of dust.

After handling, wash hands thoroughly with soap and water.

Experimental Protocols
4.1. Preparation of Stock Solutions

A common solvent for Nebivolol and its analogues is Dimethyl Sulfoxide (DMSO).

Methodology:

Equilibrate the vial of (Rac)-Nebivolol-d2,15N to room temperature before opening to

prevent condensation.

Weigh the desired amount of the compound using an analytical balance in a controlled

environment.

Add the appropriate volume of DMSO to the vial to achieve the desired stock solution

concentration.

Vortex or sonicate the solution gently to ensure complete dissolution.

Store stock solutions at -20°C in tightly sealed, light-protected vials. For frequent use, aliquot

into smaller volumes to avoid repeated freeze-thaw cycles.

Nebivolol Signaling Pathway
Nebivolol exhibits a dual mechanism of action, which is crucial for its therapeutic effects. It acts

as a selective antagonist of β1-adrenergic receptors and also promotes vasodilation through

the nitric oxide (NO) pathway.[1]

Caption: Dual signaling pathway of Nebivolol's enantiomers.

Safety and Toxicology
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While specific toxicological data for (Rac)-Nebivolol-d2,15N is not available, the data for

Nebivolol hydrochloride should be considered.

Acute Effects: Harmful if swallowed.[2] May cause irritation to the eyes, skin, and respiratory

tract.

First Aid Measures:

Inhalation: Move to fresh air.

Skin Contact: Wash off immediately with plenty of water.

Eye Contact: Rinse thoroughly with plenty of water.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[3]

Disposal: Dispose of in accordance with local, state, and federal regulations.

This guide is intended for research purposes only and not for human or veterinary use. Always

consult the most recent Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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